Cas no 1261231-27-9 (4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: 4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1261231-27-9
• MF: C₁₅H₂₃ClN₄O₂S
• MW: 358.886720895767
• CID: 2162558
• Update Time: 2025-06-15

4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl 4-(6-chloro-2-(methylthio)pyrimidin-4-yl)-3-methylpiperazine-1-carboxylate
• SBB075518
• tert-butyl 4-(6-chloro-2-methylthiopyrimidin-4-yl)-3-methylpiperazinecarboxyla te
• 4-(6-Chloro-2-methylsulfanylpyrimidin-4-yl)-3-methylpiperazine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H23ClN4O2S/c1-10-9-19(14(21)22-15(2,3)4)6-7-20(10)12-8-11(16)17-13(18-12)23-5/h8,10H,6-7,9H2,1-5H3
• InChI Key： NGSHCKDAFOMUGZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)N1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Topological Polar Surface Area: 83.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 486.1±45.0 °C at 760 mmHg
• Flash Point: 247.8±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester

Recent Advances in the Study of 4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS: 1261231-27-9)

In recent years, the compound 4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester (CAS: 1261231-27-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine and piperazine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The tert-butyl ester group enhances its stability and bioavailability, making it a valuable intermediate in drug synthesis.

Recent studies have focused on elucidating the mechanistic pathways and biological targets of this compound. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its role as a precursor in the synthesis of potent PI3K inhibitors, which are critical in oncology for targeting aberrant signaling pathways in cancer cells. The chloro and methylsulfanyl substituents on the pyrimidine ring contribute to its binding affinity and selectivity, as demonstrated in molecular docking studies. These findings underscore the compound's versatility and its potential for further optimization in drug development pipelines.

Another significant area of investigation involves the compound's pharmacokinetic properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its metabolic stability and plasma protein binding, revealing favorable characteristics for oral administration. The tert-butyl ester moiety was found to mitigate rapid hydrolysis in vivo, thereby prolonging its half-life. These insights are pivotal for designing derivatives with improved efficacy and reduced off-target effects, particularly in the context of chronic diseases requiring long-term treatment regimens.

In addition to its therapeutic potential, 4-(6-Chloro-2-methylsulfanyl-pyrimidin-4-yl)-3-methyl-piperazine-1-carboxylic acid tert-butyl ester has also been employed in chemical biology as a tool compound. Researchers have utilized it to probe enzyme-substrate interactions and to validate novel targets in high-throughput screening assays. Its modular structure allows for facile derivatization, enabling the generation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability positions the compound as a cornerstone in both academic and industrial research efforts aimed at discovering new bioactive molecules.

Looking ahead, ongoing research is expected to delve deeper into the compound's applications in personalized medicine and combination therapies. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to unlock its full potential. As the field advances, the integration of computational modeling and artificial intelligence may further accelerate the optimization of this scaffold, paving the way for next-generation therapeutics. The continued exploration of CAS: 1261231-27-9 and its derivatives promises to yield groundbreaking discoveries in the years to come.